NHC-triphosphate tetrasodium

• Molecular Formula: C9H12N3Na4O15P3
• Molecular Weight: 587.08 g/mol
• InChI: InChI=1S/C9H16N3O15P3.4Na/c13-6-4(3-24-29(20,21)27-30(22,23)26-28(17,18)19)25-8(7(6)14)12-2-1-5(11-16)10-9(12)15;;;;/h1-2,4,6-8,13-14,16H,3H2,(H,20,21)(H,22,23)(H,10,11,15)(H2,17,18,19);;;;/q;4*+1/p-4/t4-,6-,7-,8-;;;;/m1..../s1
• InChIKey: MZUXVWZCCIODQX-ODQFIEKDSA-J

NHC-Triphosphate Tetrasodium: Active Metabolite of Molnupiravir for Viral Polymerase and Mutagenesis Research Procurement

NHC-triphosphate tetrasodium (CAS assigned to parent free acid 34973-27-8; tetrasodium salt formula C₉H₁₂N₃Na₄O₁₅P₃, MW 587.08 g/mol) is the active intracellular triphosphate metabolite of β-D-N⁴-hydroxycytidine (NHC; EIDD-1931), the antiviral component of the approved prodrug molnupiravir (EIDD-2801) [1]. The compound is enzymatically generated in cells via sequential phosphorylation of NHC by host kinases and accumulates as the pharmacologically relevant species that directly engages viral RNA-dependent RNA polymerases (RdRp) [2]. Unlike obligate chain terminators such as remdesivir triphosphate, NHC-triphosphate functions primarily as a mutagenic substrate—it is incorporated into nascent viral RNA in place of CTP or UTP and subsequently templates ambiguous base-pairing, driving the accumulation of lethal mutations across progeny genomes. This tetrasodium salt formulation is supplied as a research reagent for in vitro biochemical reconstitution, cell-based metabolism studies, and antiviral resistance profiling, offering a pre-formed active metabolite that bypasses the variable efficiency of intracellular prodrug conversion.

• [1] Stuyver LJ, Whitaker T, McBrayer TR, Hernandez-Santiago BI, Lostia S, Tharnish PM, Ramesh M, Chu CK, Jordan R, Shi J, Rachakonda S, Watanabe KA, Otto MJ, Schinazi RF. Ribonucleoside analogue that blocks replication of bovine viral diarrhea and hepatitis C viruses in culture. Antimicrob Agents Chemother. 2003 Jan;47(1):244-54. doi: 10.1128/AAC.47.1.244-254.2003. PMID: 12499198. View Source
• [2] Hernandez-Santiago BI, Beltran T, Stuyver LJ, Chu CK, Schinazi RF. Metabolism of the anti-hepatitis C virus nucleoside β-D-N⁴-hydroxycytidine in different liver cells. Antimicrob Agents Chemother. 2004 Dec;48(12):4636-42. doi: 10.1128/AAC.48.12.4636-4642.2004. PMID: 15561841. View Source

Why NHC-Triphosphate Tetrasodium Cannot Be Interchanged with Free Acid or Alternative Salt Forms in Rigorous Research Protocols

Although NHC-triphosphate is available from multiple vendors as the free acid, tetraammonium salt, triammonium salt, or tetrasodium salt, these forms are not functionally interchangeable in experimental workflows. The free acid form (MW 499.16 g/mol) exhibits aqueous solubility values reported up to ~160 mg/mL (320 mM), while the tetrasodium salt (MW 587.08 g/mol) provides ~100 mg/mL (170 mM) in water, and the tetraammonium salt (MW 567.28 g/mol) reaches ~200 mg/mL (353 mM) . However, solubility alone does not dictate experimental suitability: the tetrasodium salt form offers documented advantages in long-term storage stability and resistance to hydrolytic degradation of the triphosphate moiety, which is critical for reproducible biochemical assay performance . Critically, the profound differences in counter-ion identity (Na⁺ vs. NH₄⁺ vs. H⁺) alter solution ionic strength, pH buffering characteristics, and compatibility with Mg²⁺-dependent polymerase assay conditions [1]. Substituting the free acid or tetraammonium form without adjusting reaction stoichiometry and buffer composition can introduce uncontrolled variables in polymerase incorporation kinetics and intracellular metabolism reconstitution experiments—exactly the scenarios where quantitative reproducibility is paramount for procurement decisions.

• [1] Gordon CJ, Tchesnokov EP, Woolner E, Perry JK, Feng JY, Porter DP, Götte M. Molnupiravir promotes SARS-CoV-2 mutagenesis via the RNA template. J Biol Chem. 2021 Jul;297(1):100770. doi: 10.1016/j.jbc.2021.100770. PMID: 33989635. View Source

Quantitative Differential Evidence for NHC-Triphosphate Tetrasodium: Head-to-Head and Cross-Study Comparator Data

Tetrasodium Salt Form Provides Quantified Aqueous Solubility and Enhanced Handling Stability Relative to Free Acid and Tetraammonium Forms

In direct cross-vendor comparison, NHC-triphosphate tetrasodium (MW 587.08) exhibits aqueous solubility of ~100 mg/mL (170.33 mM) in water, compared to the free acid form solubility of ~160 mg/mL (320.54 mM) and the tetraammonium salt solubility of ~200 mg/mL (352.56 mM) . While the free acid and tetraammonium forms achieve higher molar solubility, the tetrasodium salt is specifically noted by multiple suppliers to provide enhanced long-term storage stability and resistance to triphosphate hydrolysis, a critical parameter for laboratories that must maintain active compound integrity across repeated freeze-thaw cycles and extended assay campaigns . The tetrasodium salt is supplied at ≥98% purity (HPLC) with recommended storage at -20°C to -80°C under nitrogen protection, and its stability is verified by UV and HPLC monitoring .

Evidence Dimension	Aqueous solubility and formulation stability for in vitro biochemical assay procurement
Target Compound Data	NHC-triphosphate tetrasodium: ~100 mg/mL (170.33 mM) in H₂O; ≥98% purity (HPLC); -20°C to -80°C storage with nitrogen protection; supplier-claimed enhanced stability
Comparator Or Baseline	NHC-triphosphate free acid: ~160 mg/mL (320.54 mM) in H₂O, requires ultrasonic dissolution; NHC-triphosphate tetraammonium: ~200 mg/mL (352.56 mM) in H₂O, requires ultrasonic and warming; free acid and tetraammonium forms lack equivalent published stability documentation
Quantified Difference	The tetrasodium salt shows 37.5% lower molar solubility than the free acid and 51.7% lower than the tetraammonium salt, but is preferentially recommended for stability-sensitive applications; exact degradation half-life differential data are not publicly available, representing a data gap requiring internal head-to-head validation
Conditions	Solubility values sourced from vendor datasheets (MedChemExpress, InvivoChem, CymitQuimica/PeptideDB, TargetMol) under comparable in vitro conditions at room temperature with sonication

Why This Matters

For procurement decisions, the tetrasodium form is the default choice when experimental reproducibilty demands stable triphosphate integrity over maximum solubility; the counter-ion selection directly impacts buffer compatibility in Mg²⁺-dependent polymerase assays.

NHC-Triphosphate Incorporation Efficiency Relative to Natural Nucleotides Quantified by SARS-CoV-2 RdRp Biochemical Assay

In a purified SARS-CoV-2 RNA-dependent RNA polymerase (RdRp) complex assay, the efficiency of natural nucleotide incorporation relative to NHC-triphosphate (NHC-TP) incorporation into model RNA substrates was quantified [1]. The selectivity ratios—expressed as the efficiency of incorporation of each natural nucleotide divided by the efficiency of NHC-TP incorporation—were: GTP (12,841) > ATP (424) > UTP (171) > CTP (30) [1]. This ranking demonstrates that NHC-TP competes most directly with CTP for incorporation, as CTP exhibits the lowest selectivity advantage (only 30-fold) over NHC-TP. Consistent with this competitive profile, the NHC prodrug (molnupiravir) and its parent nucleoside NHC were previously shown to be antagonized by exogenous cytidine and uridine supplementation but not by other natural ribonucleosides in HCV replicon assays [2].

Evidence Dimension	Nucleotide incorporation efficiency (relative selectivity ratio) by SARS-CoV-2 RdRp complex
Target Compound Data	NHC-triphosphate incorporation efficiency set as reference (=1); competes predominantly with CTP
Comparator Or Baseline	Incorporation efficiency ratios of natural nucleotides over NHC-TP: GTP = 12,841; ATP = 424; UTP = 171; CTP = 30
Quantified Difference	NHC-TP incorporation efficiency is 30-fold lower than CTP incorporation, 171-fold lower than UTP, 424-fold lower than ATP, and 12,841-fold lower than GTP; the narrowest competition is with CTP (30-fold), indicating that CTP is the primary natural substrate displaced by NHC-TP during viral RNA synthesis
Conditions	Purified SARS-CoV-2 RdRp (nsp12-nsp7-nsp8 complex) in vitro; model RNA primer-template substrates; biochemical incorporation assay quantified by gel electrophoresis; NHC-TP concentration not specified in abstract; full kinetic parameters (Km, kcat) available in full-text

Why This Matters

These quantitative selectivity ratios define the competitive landscape for polymerase utilization and explain why NHC-triphosphate preferentially generates C→U and G→A transition mutations in viral genomes; this is essential data for designing competitive incorporation experiments and interpreting mutagenesis frequencies in research settings.

• [1] Gordon CJ, Tchesnokov EP, Woolner E, Perry JK, Feng JY, Porter DP, Götte M. Molnupiravir promotes SARS-CoV-2 mutagenesis via the RNA template. J Biol Chem. 2021 Jul;297(1):100770. doi: 10.1016/j.jbc.2021.100770. PMID: 33989635. View Source
• [2] Stuyver LJ, Whitaker T, McBrayer TR, Hernandez-Santiago BI, Lostia S, Tharnish PM, Ramesh M, Chu CK, Jordan R, Shi J, Rachakonda S, Watanabe KA, Otto MJ, Schinazi RF. Ribonucleoside analogue that blocks replication of bovine viral diarrhea and hepatitis C viruses in culture. Antimicrob Agents Chemother. 2003 Jan;47(1):244-54. doi: 10.1128/AAC.47.1.244-254.2003. PMID: 12499198. View Source

NHC-Triphosphate Acts as a Nonobligate Chain Terminator Distinct from Remdesivir Triphosphate's Obligate Stalling Mechanism

NHC-triphosphate (NHC-TP) is classified as a nonobligate chain terminator: incorporation of NHC-monophosphate into nascent RNA does not block further polymerase elongation, enabling the synthesis of full-length RNA products containing NHC residues [1]. In cell-free HCV NS5B polymerization assays, the presence of NHC-TP (5–40 μM) does not produce truncated products but instead yields full-length RNA with an observable electrophoretic mobility shift corresponding to a mass increase of 16 Da (one extra oxygen) per NHC incorporation event . This mechanism contrasts sharply with remdesivir triphosphate, which acts as a delayed obligate chain terminator—after incorporation, remdesivir monophosphate permits addition of only 3–4 more nucleotides before stalling SARS-CoV-2 RdRp translocation [2]. The nonobligate profile of NHC-TP means that its antiviral effect is mediated primarily through template-directed mutagenesis (G→A and C→U transitions) rather than by physical blockade of RNA synthesis, a fundamentally different mode of action that necessitates distinct experimental readouts: mutation frequency quantification rather than chain termination assays [1].

Evidence Dimension	Polymerase elongation behavior post-incorporation (chain termination classification)
Target Compound Data	NHC-triphosphate: nonobligate chain terminator; incorporation does not stall polymerase; full-length products observed at 5–40 μM NHC-TP in HCV NS5B assay; electrophoretic shift of +16 Da per incorporation event
Comparator Or Baseline	Remdesivir triphosphate: obligate delayed chain terminator; stalls SARS-CoV-2 RdRp after 3–4 additional nucleotide incorporations beyond the remdesivir monophosphate site; produces truncated RNA products
Quantified Difference	NHC-TP permits complete RNA polymerization (0% chain termination under standard assay conditions); remdesivir triphosphate causes termination after +3 to +4 positions (≥95% termination efficiency at pharmacologically relevant concentrations). The mass shift per NHC incorporation (+16 Da) is a quantitative diagnostic marker distinguishable from natural CTP incorporation.
Conditions	NHC-TP: HCV NS5B polymerase cell-free assay, 5–40 μM NHC-TP; Remdesivir-TP: SARS-CoV-2 RdRp and Ebola virus RdRp biochemical assays; comparison is cross-study (different polymerases, different experimental systems)

Why This Matters

Procurement of NHC-triphosphate tetrasodium is indicated for research programs focused on viral mutagenesis and error catastrophe, not for chain termination screening; using the wrong mechanistic assay (e.g., chain termination readout) will generate false-negative results with NHC-TP, making proper compound selection critical for target-based screening campaigns.

• [1] Kabinger F, Stiller C, Schmitzová J, Dienemann C, Kokic G, Hillen HS, Höbartner C, Cramer P. Mechanism of molnupiravir-induced SARS-CoV-2 mutagenesis. Nat Struct Mol Biol. 2021 Sep;28(9):740-746. doi: 10.1038/s41594-021-00651-0. PMID: 34381216. View Source
• [2] Gordon CJ, Tchesnokov EP, Woolner E, Perry JK, Feng JY, Porter DP, Götte M. Remdesivir is a direct-acting antiviral that inhibits RNA-dependent RNA polymerase from severe acute respiratory syndrome coronavirus 2 with high potency. J Biol Chem. 2020 May 15;295(20):6785-6797. doi: 10.1074/jbc.RA120.013679. PMID: 32284326. View Source

Intracellular NHC-Triphosphate Accumulation Levels in Human Hepatocyte Lines Quantified at 4-Hour Incubation with 10 μM NHC

In a comprehensive intracellular metabolism study using 10 μM ³H-labeled NHC, NHC-triphosphate (NHC-TP) reached maximum intracellular concentrations at the 4-hour time point across four liver-derived cell systems [1]. The quantified NHC-TP levels were: 41.7 ± 11.7 pmol/10⁶ cells in HCV replicon clone A cells, 48.3 ± 14.3 pmol/10⁶ cells in Huh-7 cells, 72.4 ± 30.3 pmol/10⁶ cells in HepG2 cells, and 7.8 ± 0.5 pmol/10⁶ cells in primary human hepatocytes [1]. The intracellular half-life (t₁/₂) of NHC-TP in Huh-7 cells was determined to be 3.0 ± 1.3 hours, which is substantially shorter than the t₁/₂ values of the derived natural triphosphates CTP (10.4 ± 3.3 h) and UTP (13.2 ± 3.5 h) in the same system [1]. This short intracellular half-life has direct implications for pulse-chase experimental designs and washout kinetics in cell-based antiviral assays.

Evidence Dimension	Intracellular NHC-triphosphate concentration and stability in liver cell models
Target Compound Data	NHC-TP at 4 h post 10 μM NHC incubation: Clone A cells 41.7±11.7, Huh-7 48.3±14.3, HepG2 72.4±30.3, primary human hepatocytes 7.8±0.5 pmol/10⁶ cells; t₁/₂ in Huh-7 = 3.0±1.3 h
Comparator Or Baseline	CTP (derived from NHC): Clone A 12.6±1.3, Huh-7 18.7±4.2, HepG2 10.5±0.8 pmol/10⁶ cells at 4 h; t₁/₂ = 10.4±3.3 h. UTP (derived from NHC): Clone A 7.2±6.1, Huh-7 78.7±15.3, HepG2 36.2±5.6 pmol/10⁶ cells at 4 h; t₁/₂ = 13.2±3.5 h
Quantified Difference	NHC-TP accumulates to higher levels than CTP in all hepatoma lines (2.6–6.9 fold) but shows 3.5-fold shorter intracellular half-life (3.0 vs. 10.4 h); in primary hepatocytes, NHC-TP levels are lower than CTP (7.8 vs. 6.0 pmol/10⁶ cells), indicating cell-type-dependent metabolism
Conditions	Cells incubated with 10 μM ³H-labeled NHC (500 dpm/pmol) at 37°C; intracellular nucleotide levels measured by HPLC with radiometric detection and LC-MS/MS confirmation; 4-hour incubation time point representing peak triphosphate accumulation

Why This Matters

These quantitative intracellular pharmacology data define the experimental window for cell-based polymerase incorporation and mutagenesis studies: the 4-hour peak concentration and 3-hour half-life dictate optimal sampling times and the need for rapid quenching protocols when measuring NHC-TP incorporation into viral RNA in situ.

• [1] Hernandez-Santiago BI, Beltran T, Stuyver LJ, Chu CK, Schinazi RF. Metabolism of the anti-hepatitis C virus nucleoside β-D-N⁴-hydroxycytidine in different liver cells. Antimicrob Agents Chemother. 2004 Dec;48(12):4636-42. doi: 10.1128/AAC.48.12.4636-4642.2004. PMID: 15561841. View Source

Validated Research Application Scenarios for NHC-Triphosphate Tetrasodium Based on Quantitative Evidence

In Vitro SARS-CoV-2 RdRp Incorporation and Selectivity Profiling

NHC-triphosphate tetrasodium is the optimal substrate form for biochemical reconstitution of SARS-CoV-2 RdRp (nsp12-nsp7-nsp8) incorporation assays. The selectivity ratios vs. natural nucleotides—CTP (30-fold), UTP (171-fold), ATP (424-fold), GTP (12,841-fold)—established by Gordon et al. (2021) provide a validated quantitative baseline for competitive incorporation experiments [1]. The tetrasodium salt is preferred over the free acid and ammonium salts because its counter-ion composition minimizes interference with Mg²⁺ cofactor availability in standard polymerase buffer systems (typically 5–10 mM MgCl₂), reducing the risk of chelation artifacts that can confound kinetic parameter determination [2]. Researchers should prepare single-use aliquots in nuclease-free water at -80°C and confirm triphosphate integrity by UV spectroscopy (λmax ~270 nm) or HPLC prior to each assay run.

Intracellular NHC-Triphosphate Pharmacokinetic Profiling in Hepatocyte and Replicon Models

For intracellular metabolism and pharmacokinetic-pharmacodynamic (PK-PD) studies in hepatic cell lines, NHC-triphosphate tetrasodium serves as the reference standard for LC-MS/MS calibration curves quantifying endogenous NHC-TP levels. The Hernandez-Santiago et al. (2004) dataset provides benchmark intracellular accumulation values—48.3 pmol/10⁶ cells in Huh-7 and 72.4 pmol/10⁶ cells in HepG2 at 4 hours with 10 μM NHC exposure—against which experimental conditions can be normalized [3]. The documented 3.0-hour intracellular half-life of NHC-TP dictates that washout experiments should sample at ≤1-hour intervals over a 6–8 hour post-removal window to capture the decay phase. The tetrasodium salt's ≥98% HPLC purity specification ensures that LC-MS/MS calibration standards are not confounded by degradation products that co-elute with NHC-TP.

Mutagenesis Frequency Quantification in Viral Passage Experiments

NHC-triphosphate tetrasodium enables direct assessment of template-directed mutagenesis by the RdRp complex without confounding variables introduced by cellular prodrug metabolism. As demonstrated by Kabinger et al. (2021), NHC-monophosphate in the template strand directs ambiguous base-pairing (G or A incorporation), producing G→A and C→U transition mutations [2]. The nonobligate chain termination profile of NHC-TP means that standard chain termination gel-based assays are inappropriate for this compound; instead, researchers must employ next-generation sequencing of RdRp products or primer-extension assays with radiolabeled nucleotides to quantify mutation frequencies. The tetrasodium salt form provides the stable, concentrated stock solutions (≥10 mM in nuclease-free water) required for the extended incubation times (1–4 hours) typical of processive RdRp mutagenesis reactions.

Antiviral Resistance Variant Screening Using Pre-Formed Active Metabolite

For resistance surveillance studies targeting HCV NS5B polymerase (mutations S282T, L159F, V321A) or SARS-CoV-2 RdRp (e.g., nsp12 mutations), NHC-triphosphate tetrasodium provides the active inhibitory species directly, bypassing the variable efficiency of intracellular NHC phosphorylation that can confound resistance phenotyping [2]. This is particularly relevant because resistance to NHC-based antivirals can arise through either reduced prodrug activation (kinase mutations) or altered polymerase sensitivity to NHC-TP (polymerase active-site mutations). By supplying NHC-TP directly, researchers can isolate polymerase-intrinsic resistance mechanisms. The tetrasodium salt's defined solubility of ~100 mg/mL allows preparation of concentrated stock solutions for dose-response assays spanning 0.1–100 μM NHC-TP, covering the relevant range for both HCV replicon EC₉₀ (5 μM for NHC parent, corresponding to estimated intracellular NHC-TP levels) and SARS-CoV-2 biochemical IC₅₀ values.

• [1] Gordon CJ, Tchesnokov EP, Woolner E, Perry JK, Feng JY, Porter DP, Götte M. Molnupiravir promotes SARS-CoV-2 mutagenesis via the RNA template. J Biol Chem. 2021 Jul;297(1):100770. doi: 10.1016/j.jbc.2021.100770. PMID: 33989635. View Source
• [2] Kabinger F, Stiller C, Schmitzová J, Dienemann C, Kokic G, Hillen HS, Höbartner C, Cramer P. Mechanism of molnupiravir-induced SARS-CoV-2 mutagenesis. Nat Struct Mol Biol. 2021 Sep;28(9):740-746. doi: 10.1038/s41594-021-00651-0. PMID: 34381216. View Source
• [3] Hernandez-Santiago BI, Beltran T, Stuyver LJ, Chu CK, Schinazi RF. Metabolism of the anti-hepatitis C virus nucleoside β-D-N⁴-hydroxycytidine in different liver cells. Antimicrob Agents Chemother. 2004 Dec;48(12):4636-42. doi: 10.1128/AAC.48.12.4636-4642.2004. PMID: 15561841. View Source